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Compound of Interest

Compound Name:
Para-methyl 4-anilino-1-boc-

piperidine

Cat. No.: B15553146 Get Quote

Technical Guide: Para-methyl 4-anilino-1-boc-
piperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of para-methyl 4-anilino-1-boc-
piperidine, a key intermediate in the synthesis of potent opioid analgesics. This document

outlines its chemical properties, synthesis, and analytical characterization, tailored for

professionals in research and drug development.

Chemical Identity and Properties
Para-methyl 4-anilino-1-boc-piperidine, also known as tert-butyl 4-((4-

methylphenyl)amino)piperidine-1-carboxylate, is a derivative of 4-anilinopiperidine. The

presence of a tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen makes it a

stable precursor for further chemical modifications.

Table 1: Chemical and Physical Properties
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Property Value

CAS Number 501673-99-0

Molecular Formula C₁₇H₂₆N₂O₂

Molecular Weight 290.4 g/mol

IUPAC Name
tert-butyl 4-((4-methylphenyl)amino)piperidine-1-

carboxylate

Synonyms

p-methyl 4-Anilino-1-Boc-piperidine, 4-(p-

tolylamino)-1-Boc-piperidine, 4-(para-

tolylamino)-1-Boc-piperidine

Synthesis Protocol
The synthesis of para-methyl 4-anilino-1-boc-piperidine is typically achieved through a

reductive amination reaction. This process involves the reaction of 1-Boc-4-piperidone with p-

toluidine in the presence of a reducing agent.

Experimental Protocol: Reductive Amination
A common and effective method for this synthesis is the use of sodium triacetoxyborohydride

(STAB) as the reducing agent.[1]

Materials:

1-Boc-4-piperidone

p-Toluidine

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM)

Acetic acid

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate

Procedure:

To a solution of 1-Boc-4-piperidone (1.0 equivalent) and p-toluidine (1.1 equivalents) in

dichloromethane, add acetic acid (1.0 equivalent).

Stir the mixture at room temperature for 1 hour.

Cool the mixture in an ice bath and add sodium triacetoxyborohydride (1.5 equivalents)

portion-wise.

Allow the reaction to warm to room temperature and stir for 16-24 hours.

Quench the reaction by the slow addition of saturated sodium bicarbonate solution.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure to yield the crude

product.

Purify the crude product by column chromatography on silica gel to obtain pure para-methyl
4-anilino-1-boc-piperidine.

Role in Fentanyl Analog Synthesis
Para-methyl 4-anilino-1-boc-piperidine is a crucial precursor in the synthesis of para-

methylfentanyl, a potent fentanyl analog. The synthesis involves two main steps: deprotection

of the Boc group followed by N-acylation.

Workflow for para-methylfentanyl Synthesis
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Synthesis of para-methylfentanyl

para-methyl 4-anilino-1-boc-piperidine

Deprotection (Acid-catalyzed)

4-((4-methylphenyl)amino)piperidine

N-Acylation with Propionyl Chloride

para-methylfentanyl

Click to download full resolution via product page

Caption: Synthetic pathway from the precursor to para-methylfentanyl.

Analytical Characterization
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The structural confirmation of para-methyl 4-anilino-1-boc-piperidine is performed using

standard analytical techniques.

Table 2: Analytical Data

Technique Data Interpretation

¹H NMR

Expected signals include those for the tert-butyl

protons (singlet, ~1.5 ppm), piperidine ring

protons (multiplets, 1.5-4.0 ppm), aromatic

protons of the tolyl group (doublets, ~7.0 ppm),

and the methyl group of the tolyl substituent

(singlet, ~2.3 ppm).

¹³C NMR

Characteristic peaks are expected for the Boc-

carbonyl (~155 ppm), the quaternary carbon of

the Boc group (~80 ppm), aromatic carbons

(~115-145 ppm), piperidine carbons (~30-50

ppm), and the tolyl methyl carbon (~20 ppm).

Mass Spectrometry

The mass spectrum would show the molecular

ion peak (M+) and characteristic fragmentation

patterns, including the loss of the Boc group.

Note: Specific spectral data should be acquired for each synthesized batch to confirm identity

and purity.

Conclusion
Para-methyl 4-anilino-1-boc-piperidine is a vital intermediate for the synthesis of novel opioid

compounds. The synthetic and analytical protocols outlined in this guide provide a foundational

framework for researchers in the field of medicinal chemistry and drug development.

Adherence to proper laboratory safety and handling procedures is paramount when working

with this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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